Cas no 57801-65-7 (Phenol, 4-(4-oxazolyl)-)

• Product Name: Phenol, 4-(4-oxazolyl)-
• CAS No: 57801-65-7
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 1606590
• PubChem ID: 12463140
• Update Time: 2025-06-14

Phenol, 4-(4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(4-oxazolyl)-
• 4-(1,3-oxazol-4-yl)phenol
• 4-(oxazol-4-yl)phenol
• DA-04717
• 4-(4-hydroxyphenyl)oxazole
• SCHEMBL1186172
• J-513803
• QMIPCYMONNSFTD-UHFFFAOYSA-N
• 57801-65-7
• AKOS006284527
• G72847
• 4-oxazol-4-yl-phenol

• Inchi： 1S/C9H7NO2/c11-8-3-1-7(2-4-8)9-5-12-6-10-9/h1-6,11H
• InChI Key： QMIPCYMONNSFTD-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Phenol, 4-(4-oxazolyl)-

Comprehensive Overview of Phenol, 4-(4-oxazolyl)- (CAS No. 57801-65-7): Properties, Applications, and Industry Insights

Phenol, 4-(4-oxazolyl)- (CAS No. 57801-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique phenolic and oxazole functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a hydroxyl group with a heterocyclic oxazole ring, enables diverse reactivity, making it valuable for designing advanced materials and bioactive molecules.

In recent years, the demand for high-performance intermediates like Phenol, 4-(4-oxazolyl)- has surged due to its role in developing OLED materials, pharmaceutical scaffolds, and agrochemical additives. Researchers are particularly interested in its potential for fluorescence applications, as the oxazole moiety can enhance photophysical properties. A 2023 study highlighted its utility in organic electronics, aligning with the global push for sustainable materials.

The synthesis of Phenol, 4-(4-oxazolyl)- typically involves cyclization reactions or cross-coupling methodologies, with optimization focusing on green chemistry principles. Industry leaders emphasize low-waste synthesis to meet ESG (Environmental, Social, and Governance) benchmarks. This aligns with frequent search queries such as "eco-friendly heterocyclic synthesis" and "CAS 57801-65-7 applications", reflecting market trends.

Analytical characterization of this compound employs HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with ISO standards. Its thermal stability (up to 200°C) and solubility profile (polar solvents like DMSO) make it suitable for formulation chemistry. These properties address common user questions like "How to handle Phenol, 4-(4-oxazolyl)- safely?" and "Compatibility with polymer matrices".

Emerging applications include its use in bioimaging probes and catalysis, where the oxazole-phenol synergy enables selective binding. Patent analyses reveal growing interest from biotech startups exploring its antimicrobial derivatives. Such innovations respond to searches like "oxazole compounds in drug discovery" and "CAS 57801-65-7 patents".

Regulatory aspects for Phenol, 4-(4-oxazolyl)- fall under general chemical safety guidelines, with no restrictive classifications. Suppliers often provide REACH-compliant documentation, addressing queries about "global sourcing options". Storage recommendations (ambient temperature, inert atmosphere) and handling protocols are critical for lab-scale users.

Future research directions may explore its coordination chemistry with metals for energy storage applications, tapping into the battery materials market. As industries prioritize molecular diversity, Phenol, 4-(4-oxazolyl)- stands out as a multifunctional building block with untapped potential.